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Compound of Interest

Compound Name: Clethodim Sulfoxide

Cat. No.: B123023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Clethodim application rates and the resulting

Clethodim Sulfoxide residue levels in various crops, supported by experimental data. The

information is intended to assist researchers in understanding the metabolic fate of Clethodim

and in designing and interpreting residue studies.

Introduction
Clethodim is a post-emergence cyclohexanedione herbicide used to control annual and

perennial grasses in a variety of broadleaf crops.[1][2] Following application, Clethodim is

rapidly metabolized in plants, primarily through oxidation of the sulfur atom to form Clethodim
Sulfoxide and, subsequently, Clethodim Sulfone.[2][3] These metabolites, particularly

Clethodim Sulfoxide, are often the major components of the terminal residue in treated crops.

[2][3] Understanding the correlation between the initial application rate of Clethodim and the

concentration of these residues is crucial for regulatory assessment and ensuring food safety.

Comparative Residue Data
The following tables summarize the findings from supervised field trials, illustrating the

relationship between Clethodim application rates and the resulting residue levels of Clethodim

and its primary metabolite, Clethodim Sulfoxide. Residues are expressed in mg/kg.

Table 1: Clethodim and Metabolite Residues in Root and Tuber Vegetables
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Crop
Applicati
on Rate
(kg ai/ha)

PHI
(days)

Clethodi
m
(mg/kg)

Clethodi
m
Sulfoxide
(mg/kg)

Clethodi
m
Sulfone
(mg/kg)

Total
Residue
(mg/kg)

Carrot 0.29 20-70
Not

Detected

Major

Metabolite
Detected -

Radish

0.05 - 1.0

(fortificatio

n)

- - - -

91-118%

recovery

(as

sulfone)

Sweet

Potato

0.2

(fortificatio

n)

- - - -

91-118%

recovery

(as

sulfone)

Onion

0.5

(fortificatio

n)

- - - -

91-118%

recovery

(as

sulfone)

Data synthesized from multiple sources. The fortification studies indicate the efficiency of the

analytical method in recovering the metabolites.

Table 2: Clethodim and Metabolite Residues in Leafy Vegetables
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Crop
Applicati
on Rate
(kg ai/ha)

PHI
(days)

Clethodi
m
(mg/kg)

Clethodi
m
Sulfoxide
(mg/kg)

Clethodi
m
Sulfone
(mg/kg)

Total
Residue
(mg/kg)

Spinach 0.5 - Minor
3.1-5.7% of

TRR

3.1-5.7% of

TRR
-

Lettuce 0.12 28 - - - 0.04, 0.21

Cabbage

0.05 - 1.0

(fortificatio

n)

- - - -

91-118%

recovery

(as

sulfone)

TRR: Total Radioactive Residue. The spinach study indicates that Clethodim and its primary

sulfoxide/sulfone metabolites constitute a fraction of the total residue.

Table 3: Clethodim and Metabolite Residues in Oilseeds and Legumes

Crop
Applicati
on Rate
(kg ai/ha)

PHI
(days)

Clethodi
m
(mg/kg)

Clethodi
m
Sulfoxide
(mg/kg)

Clethodi
m
Sulfone
(mg/kg)

Total
Residue
(mg/kg)

Soybean 0.29 20-70
Not

Detected

Major

Metabolite
Detected -

Canola

(Rape)
- -

Rarely

Detected

Dissipates

with half-

life of 4.3

days

Tendency

of initial

increase,

then

decrease

Below MRL

of 0.5

mg/kg at

harvest

Field Peas

(dry)
0.09 75 - - - <0.02 - 1.8

Peanut
0.09 -

0.336
40-70 - - -

0.05 - 3.5

(kernels)
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MRL: Maximum Residue Limit.

Experimental Protocols
The data presented in this guide are derived from studies employing rigorous analytical

methodologies. A typical experimental protocol for determining Clethodim and its sulfoxide

residues in crop matrices is outlined below.

1. Sample Preparation and Extraction

Homogenization: A representative sample of the crop matrix is thoroughly homogenized to

ensure uniformity. For samples with high water content, cryogenic milling may be employed

to prevent degradation of the analytes.

Extraction: The homogenized sample is extracted with a suitable organic solvent, typically

acetonitrile. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a

widely used extraction protocol.[4] This involves shaking the sample with the extraction

solvent and partitioning salts (e.g., magnesium sulfate, sodium chloride) to separate the

organic and aqueous layers.

2. Cleanup

Dispersive Solid-Phase Extraction (d-SPE): The supernatant from the extraction step is

subjected to a cleanup procedure to remove interfering matrix components such as pigments

and lipids. This is commonly achieved using a d-SPE approach with a combination of

sorbents like primary secondary amine (PSA) and C18.

Centrifugation: After the cleanup step, the sample is centrifuged to pellet the sorbent and any

remaining solid particles.

3. Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The final extract is

analyzed by LC-MS/MS. This technique provides high sensitivity and selectivity for the

simultaneous quantification of Clethodim and its metabolites, Clethodim Sulfoxide and

Clethodim Sulfone.[4][5]
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Oxidation to a Common Moiety (for total residue analysis): In some regulatory methods,

Clethodim and Clethodim Sulfoxide are intentionally oxidized to Clethodim Sulfone using

an oxidizing agent like m-chloroperoxybenzoic acid. The total residue is then quantified as

Clethodim Sulfone and expressed as Clethodim equivalents.[5][6]

4. Quality Control

Method Validation: The analytical method is validated for linearity, accuracy (recoveries),

precision (repeatability and reproducibility), limit of detection (LOD), and limit of quantification

(LOQ).

Matrix-Matched Standards: Calibration curves are prepared using matrix-matched standards

to compensate for matrix effects.

Fortification/Spiking: Control samples are fortified with known concentrations of the analytes

to determine recovery rates and assess the accuracy of the method.

Visualizations
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Caption: Metabolic pathway of Clethodim in plants.

Experimental Workflow for Residue Analysis
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Caption: General workflow for pesticide residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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